Cas no 99165-96-5 (2,3,6-trichloro-4,5-dihydroxybenzoic acid)

• Product Name: 2,3,6-trichloro-4,5-dihydroxybenzoic acid
• CAS No: 99165-96-5
• MF: C₇H₃Cl₃O₄
• MW: 257.455319643021
• CID: 1993515
• PubChem ID: 57480
• Update Time: 2025-04-21

2,3,6-trichloro-4,5-dihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,6-trichloro-4,5-dihydroxybenzoic acid
• Benzoic acid, 2,3,6-trichloro-4,5-dihydroxy-
• DTXSID00243975
• 99165-96-5

• Inchi： 1S/C7H3Cl3O4/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h11-12H,(H,13,14)
• InChI Key： FAFLWTPCSJXFSP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C(=O)O)Cl)Cl)O)O

Computed Properties

• Exact Mass: 255.91
• Monoisotopic Mass: 255.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Density: 1.911
• Boiling Point: 386.2°C at 760 mmHg
• Flash Point: 187.4°C
• Refractive Index: 1.692